Cas no 1134-37-8 (4-cyclohexylbenzene-1,2-diol)

4-Cyclohexylbenzene-1,2-diol is a dihydroxy-substituted benzene derivative featuring a cyclohexyl functional group. This compound is of interest in organic synthesis due to its potential as a building block for more complex molecules, particularly in pharmaceutical and agrochemical applications. The presence of two adjacent hydroxyl groups on the benzene ring enhances its reactivity, enabling participation in oxidative coupling and chelation reactions. The cyclohexyl moiety contributes to increased lipophilicity, which may improve solubility in nonpolar matrices. Its structural features make it a candidate for studying antioxidant properties or as an intermediate in the development of specialty chemicals. Proper handling is required due to the potential sensitivity of phenolic groups.

4-cyclohexylbenzene-1,2-diol structure

Product Name:4-cyclohexylbenzene-1,2-diol

CAS No:1134-37-8

MF:C₁₂H₁₆O₂

MW:192.254243850708

CID:236028

PubChem ID:237248

Update Time:2025-06-08

4-cyclohexylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzenediol,4-cyclohexyl-
- 4-cyclohexylbenzene-1,2-diol
- 1-cyclohexyl-3,4-dihydroxybenzene
- 3.4-Dihydroxy-1-cyclohexyl-benzol
- 4-Cyclohexyl-1,2-benzenediol
- 4-Cyclohexyl-1,2-dihydroxybenzene
- 4-Cyclohexyl-brenzcatechin
- 4-cyclohexyl-pyrocatechol
- 4-Cyclohexylpyrocatechol
- AC1L5YE2
- AC1Q79PP
- AG-J-28492
- AR-1G2042
- NSC40573
- Pyrocatechol, 4-cyclohexyl- (6CI,8CI)
- SureCN68815
- 1134-37-8
- SCHEMBL68815
- NSC-40573
- EN300-1599510
- DTXSID90285122
- CS-0353973
- Inchi： 1S/C12H16O2/c13-11-7-6-10(8-12(11)14)9-4-2-1-3-5-9/h6-9,13-14H,1-5H2
- InChI Key： CHPDWZOITMMWOU-UHFFFAOYSA-N
- SMILES： OC1=C(C=CC(=C1)C1CCCCC1)O

Computed Properties

Exact Mass: 192.11508
Monoisotopic Mass: 192.115
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 175
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 40.5Å²

Experimental Properties

Density: 1.147
Boiling Point: 346.2°Cat760mmHg
Flash Point: 167.8°C
Refractive Index: 1.581
PSA: 40.46
LogP: 3.14550

4-cyclohexylbenzene-1,2-diol Pricemore >>

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